Cas no 731772-23-9 (2-(2-chloroprop-2-enyl)benzonitrile)

2-(2-Chloroprop-2-enyl)benzonitrile is a versatile organic compound featuring a benzonitrile core substituted with a 2-chloroprop-2-enyl group. This structure combines the reactivity of an aromatic nitrile with the electrophilic potential of a chlorinated allyl moiety, making it a valuable intermediate in synthetic chemistry. The compound is particularly useful in the preparation of heterocyclic compounds, agrochemicals, and pharmaceuticals due to its ability to undergo nucleophilic substitution and cyclization reactions. Its chloropropenyl group offers a reactive site for further functionalization, while the benzonitrile moiety contributes to stability and compatibility with various reaction conditions. The compound exhibits good thermal stability and solubility in common organic solvents, facilitating its use in multi-step synthetic routes. Its balanced reactivity profile makes it suitable for applications requiring selective transformations under mild conditions.

2-(2-chloroprop-2-enyl)benzonitrile structure

731772-23-9 structure

Product Name:2-(2-chloroprop-2-enyl)benzonitrile

CAS No:731772-23-9

MF:C₁₀H₈ClN

MW:177.630221366882

MDL:MFCD00671920

CID:1759480

PubChem ID:24721748

Update Time:2025-07-02

2-(2-chloroprop-2-enyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

- 2-(2-chloroprop-2-enyl)benzonitrile
- 2-CHLORO-3-(2-CYANOPHENYL)-1-PROPENE
- 2-(2-Chloroallyl)benzonitrile
- AG-G-88963
- CTK5D7449
- MolPort-001-756-711
- OR01937
- 2-Chloro-3-(2-cyanophenyl)prop-1-ene
- AKOS016016731
- MFCD00671920
- 2-(2-chloroprop-2-en-1-yl)benzonitrile
- DB-192464
- DTXSID50641129
- 731772-23-9
- MDL： MFCD00671920
- Inchi： 1S/C10H8ClN/c1-8(11)6-9-4-2-3-5-10(9)7-12/h2-5H,1,6H2
- InChI Key： RYURIYLCTGJFQD-UHFFFAOYSA-N
- SMILES： ClC(=C)CC1C=CC=CC=1C#N

Computed Properties

Exact Mass: 177.0345270g/mol
Monoisotopic Mass: 177.0345270g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 213
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.3
Topological Polar Surface Area: 23.8Å²

2-(2-chloroprop-2-enyl)benzonitrile Pricemore >>

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Fluorochem	200158-2g	2-chloro-3-(2-cyanophenyl)-1-propene	731772-23-9	97%	2g	￡624.00	2022-03-01
Fluorochem	200158-5g	2-chloro-3-(2-cyanophenyl)-1-propene	731772-23-9	97%	5g	￡1543.00	2022-03-01
abcr	AB234242-1 g	2-(2-Chloroallyl)benzonitrile; .	731772-23-9		1g	€794.30	2023-04-27
abcr	AB234242-2 g	2-(2-Chloroallyl)benzonitrile; .	731772-23-9		2g	€1065.20	2023-04-27
abcr	AB234242-5 g	2-(2-Chloroallyl)benzonitrile; .	731772-23-9		5g	€2507.20	2023-04-27
abcr	AB234242-1g	2-(2-Chloroallyl)benzonitrile; .	731772-23-9		1g	€794.00	2025-04-16
abcr	AB234242-2g	2-(2-Chloroallyl)benzonitrile; .	731772-23-9		2g	€1064.00	2025-04-16
abcr	AB234242-5g	2-(2-Chloroallyl)benzonitrile; .	731772-23-9		5g	€2507.20	2025-02-21
A2B Chem LLC	AC84544-1g	2-Chloro-3-(2-cyanophenyl)-1-propene	731772-23-9	97%	1g	$548.00	2024-04-19
A2B Chem LLC	AC84544-2g	2-Chloro-3-(2-cyanophenyl)-1-propene	731772-23-9	97%	2g	$737.00	2024-04-19